Cas no 1178168-92-7 (5-(3-Methylphenyl)-1,3-thiazol-2-amine)

5-(3-Methylphenyl)-1,3-thiazol-2-amine is a heterocyclic organic compound featuring a thiazole core substituted with a 3-methylphenyl group at the 5-position and an amine at the 2-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of thiazole-based derivatives. Its aromatic and amine functionalities enable further functionalization, making it valuable for medicinal chemistry research. The methylphenyl substitution enhances lipophilicity, potentially improving bioavailability in drug design. Proper handling and storage under inert conditions are recommended to ensure stability.

5-(3-Methylphenyl)-1,3-thiazol-2-amine structure

1178168-92-7 structure

Product Name:5-(3-Methylphenyl)-1,3-thiazol-2-amine

CAS No:1178168-92-7

MF:C₁₀H₁₀N₂S

MW:190.264800548553

MDL:MFCD12824102

CID:2153174

PubChem ID:46785024

Update Time:2025-06-10

5-(3-Methylphenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-(m-tolyl)thiazol-2-amine
- 5-(3-methylphenyl)-1,3-thiazol-2-amine
- 2-Amino-5-(3-tolyl)thiazole
- 5-(3-Methylphenyl)-1,3-thiazol-2-amine
- MDL： MFCD12824102
- Inchi： 1S/C10H10N2S/c1-7-3-2-4-8(5-7)9-6-12-10(11)13-9/h2-6H,1H3,(H2,11,12)
- InChI Key： RRLCBATXGIBNIH-UHFFFAOYSA-N
- SMILES： S1C(C2=CC=CC(C)=C2)=CN=C1N

5-(3-Methylphenyl)-1,3-thiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B400455-5mg	5-(3-Methylphenyl)-1,3-thiazol-2-amine	1178168-92-7		5mg	$ 50.00	2022-06-07
TRC	B400455-10mg	5-(3-Methylphenyl)-1,3-thiazol-2-amine	1178168-92-7		10mg	$ 95.00	2022-06-07
TRC	B400455-50mg	5-(3-Methylphenyl)-1,3-thiazol-2-amine	1178168-92-7		50mg	$ 320.00	2022-06-07
Chemenu	CM439234-250mg	5-(3-methylphenyl)-1,3-thiazol-2-amine	1178168-92-7	95%+	250mg	$565	2023-01-01
Chemenu	CM439234-500mg	5-(3-methylphenyl)-1,3-thiazol-2-amine	1178168-92-7	95%+	500mg	$876	2023-01-01
Chemenu	CM439234-1g	5-(3-methylphenyl)-1,3-thiazol-2-amine	1178168-92-7	95%+	1g	$1117	2023-01-01
Enamine	EN300-99067-0.05g	5-(3-methylphenyl)-1,3-thiazol-2-amine	1178168-92-7	95.0%	0.05g	$238.0	2025-02-21
Enamine	EN300-99067-0.1g	5-(3-methylphenyl)-1,3-thiazol-2-amine	1178168-92-7	95.0%	0.1g	$355.0	2025-02-21
Enamine	EN300-99067-0.25g	5-(3-methylphenyl)-1,3-thiazol-2-amine	1178168-92-7	95.0%	0.25g	$509.0	2025-02-21
Enamine	EN300-99067-0.5g	5-(3-methylphenyl)-1,3-thiazol-2-amine	1178168-92-7	95.0%	0.5g	$803.0	2025-02-21

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Additional information on 5-(3-Methylphenyl)-1,3-thiazol-2-amine

5-(3-Methylphenyl)-1,3-thiazol-2-amine: A Comprehensive Overview of CAS No. 1178168-92-7

5-(3-Methylphenyl)-1,3-thiazol-2-amine (CAS No. 1178168-92-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(3-methylphenyl)thiazol-2-amine, is characterized by its unique thiazole ring and substituted phenyl group, which contribute to its diverse biological activities and potential therapeutic applications.

The thiazole ring is a heterocyclic structure consisting of one sulfur and one nitrogen atom, making it a key functional group in many biologically active molecules. The presence of the 3-methylphenyl substituent further enhances the compound's stability and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 5-(3-Methylphenyl)-1,3-thiazol-2-amine in various therapeutic areas. One notable application is its use as an antimicrobial agent. Research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action is believed to involve the disruption of bacterial cell membranes, leading to cell death.

In addition to its antimicrobial properties, 5-(3-Methylphenyl)-1,3-thiazol-2-amine has also been investigated for its anti-inflammatory effects. A study published in *Bioorganic & Medicinal Chemistry Letters* demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 5-(3-Methylphenyl)-1,3-thiazol-2-amine may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-(3-Methylphenyl)-1,3-thiazol-2-amine have also been extensively studied. Research indicates that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, it has been shown to have low toxicity and minimal side effects in preclinical studies, further supporting its potential as a therapeutic agent.

Another area of interest is the potential use of 5-(3-Methylphenyl)-1,3-thiazol-2-amine in cancer therapy. Studies have shown that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For example, a study published in *Cancer Letters* reported that 5-(3-Methylphenyl)-1,3-thiazol-2-amine can inhibit the PI3K/Akt signaling pathway, leading to reduced cell viability and increased apoptosis in breast cancer cells.

The synthetic route for 5-(3-Methylphenyl)-1,3-thiazol-2-amine has been well-documented in the literature. One common method involves the reaction of 2-aminothiazole with 3-methylbenzaldehyde followed by reduction to form the final product. This synthetic approach is efficient and scalable, making it suitable for large-scale production.

In conclusion, 5-(3-Methylphenyl)-1,3-thiazol-2-amine (CAS No. 1178168-92-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, solidifying its position as a valuable molecule in the field.